Cas no 1353776-80-3 (Benzonitrile, 2-bromo-5-(cyclobutyloxy)-)

• Product Name: Benzonitrile, 2-bromo-5-(cyclobutyloxy)-
• CAS No: 1353776-80-3
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 2105082
• Update Time: 2023-08-03

Benzonitrile, 2-bromo-5-(cyclobutyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-cyclobutoxybenzonitrile
• Benzonitrile, 2-bromo-5-(cyclobutyloxy)-

• Inchi： 1S/C11H10BrNO/c12-11-5-4-10(6-8(11)7-13)14-9-2-1-3-9/h4-6,9H,1-3H2
• InChI Key： YQCJGBXPTPQISN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 33